2-Ethyl-5-fluoro-1-piperidin-4-yl-1H-benzimidazole

• Molecular Formula: C14H18FN3
• Molecular Weight: 247.31 g/mol
• IUPAC Name: 2-ethyl-5-fluoro-1-piperidin-4-ylbenzimidazole
• InChI: InChI=1S/C14H18FN3/c1-2-14-17-12-9-10(15)3-4-13(12)18(14)11-5-7-16-8-6-11/h3-4,9,11,16H,2,5-8H2,1H3
• InChI Key: WZRGOCSQWATBBT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(N1C3CCNCC3)C=CC(=C2)F

Description

2-Ethyl-5-fluoro-1-piperidin-4-yl-1H-benzimidazole is a useful research compound. Its molecular formula is C14H18FN3 and its molecular weight is 247.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-(1-Benzyl-piperidin-4-yl)-2-ethyl-5-fluoro-1H-benzimidazole (6.4 g) in methanol (100 ml) was hydrogenated with Pd/C (10%, 1.5 g) at room temperature for 8 h. The catalyst was removed and the filtrate was evaporated and dissolved in ethanol. The solution was acidified with conc. HCl(aq) and recrystallised by the addition of acetone. This yielded 5.3 g of the title compound as colourless crystals.